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Compound of Interest

Compound Name: Diboron tetrachloride

CAS No.: 13701-67-2

Cat. No.: B085474

Get Quote

Executive Summary
Diboron tetrachloride (

) is a highly reactive, electrophilic diboration reagent that enables the metal-free, syn-selective
1,2-functionalization of unsaturated carbon-carbon bonds. Unlike the widely used
bis(pinacolato)diboron (

), which typically requires transition metal catalysis (Pt, Pd, Cu) or Lewis base activation to
render the B-B bond nucleophilic,

possesses an electron-deficient B-B bond that adds spontaneously to alkenes, alkynes, and
dienes.

This guide outlines the unique mechanistic advantages of

, details the handling requirements for this air- and moisture-sensitive reagent, and provides a
validated protocol for converting alkenes into stable vicinal bis(boronates).
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The Electrophilic Advantage
The reactivity of diboron reagents is dictated by the electronic nature of the boron atoms.

/

: The oxygen ligands donate electron density into the boron p-orbitals, reducing Lewis
acidity. These reagents are kinetically stable and require activation (oxidative addition to a
metal center or formation of a Lewis base adduct) to react.

: The chlorine atoms are electron-withdrawing (inductively), and their

-donation is less effective than oxygen. This makes the boron centers highly Lewis acidic.
The molecule exists in a staggered (

) conformation in the gas phase/solution, minimizing steric clash and exposing the B-B

-bond.

Reaction Mechanism: Concerted Syn-Addition
The addition of

to non-conjugated alkenes and alkynes proceeds via a concerted, four-centered transition
state. This mechanism ensures high stereospecificity (cis-addition).

Step 1: The

-electrons of the alkene attack the empty p-orbital of one boron atom.

Step 2: Simultaneously, the B-B bond breaks, and the second boron atom forms a bond with

the adjacent carbon.

Outcome: The stereochemistry of the alkene is retained (e.g., cis-2-butene yields meso-1,2-

diborylbutane; trans-2-butene yields the dl-pair).
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Feature
Diboron Tetrachloride (

)

Bis(pinacolato)diboron (

)

Electronic Nature
Strong Lewis Acid

(Electrophilic)

Lewis Neutral (Nucleophilic

upon activation)

Activation Required
None (Spontaneous thermal

reaction)

Catalyst (Pt, Rh, Cu) or Lewis

Base

Atom Economy
High (Cl is small, efficient

transfer)

Lower (Pinacol ligands are

heavy)

Stability
Low (Fumes in air, hydrolyzes

instantly)
High (Air/moisture stable solid)

Selectivity Syn-addition (Concerted) Catalyst-dependent (often syn)

Primary Utility
Metal-free diboration of

simple/hindered alkenes

Functional group tolerant,

catalytic borylation

Visualization: Mechanistic Pathways

Fig 1. Reaction pathway for the metal-free diboration of alkenes using B2Cl4.
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Experimental Protocol
Protocol: Metal-Free Synthesis of Vicinal Bis(boronates)
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Objective: To synthesize cis-1,2-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohexane

from cyclohexene. Rationale: The direct product of

addition is a hydrolytically unstable dichloroborane. To make this useful for downstream
coupling (Suzuki-Miyaura), it is immediately protected in situ with pinacol.

Safety Pre-Check:
Hazard:

is corrosive and reacts violently with moisture to release HCl.

Control: All operations must be performed in a glovebox or using strict Schlenk techniques

under Argon/Nitrogen. Glassware must be flame-dried.

Materials:
Diboron tetrachloride (

) [1.0 equiv][1]

Cyclohexene [1.0 equiv]

Pinacol (2,3-dimethyl-2,3-butanediol) [2.2 equiv]

Anhydrous Pentane or Dichloromethane (DCM)

Triethylamine (

) [4.5 equiv] – Scavenger for HCl

Step-by-Step Procedure:
Reagent Preparation (Glovebox/Schlenk):

Charge a flame-dried Schlenk flask with

(e.g., 1.0 mmol) in anhydrous pentane (5 mL).

Cool the solution to -78 °C (dry ice/acetone bath).
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is thermally unstable and best handled cold.

Diboration Reaction:

Add cyclohexene (1.0 mmol) dropwise to the cold

solution.

Observation: The reaction is often rapid. Allow the mixture to stir at -78 °C for 1 hour, then

slowly warm to 0 °C over 2 hours.

Checkpoint: The formation of the 1,2-bis(dichloroboryl) adduct is quantitative. Do not

isolate this species due to its instability.

In Situ Esterification (Quenching):

Prepare a separate solution of Pinacol (2.2 mmol) and Triethylamine (4.5 mmol) in

anhydrous DCM (5 mL).

Transfer the organoboron intermediate solution via cannula into the Pinacol/Amine

solution at 0 °C.

Chemistry: The pinacol displaces the chlorides.

neutralizes the generated HCl, precipitating

(white solid).

Workup:

Allow the mixture to warm to room temperature and stir for 4 hours.

Filter the mixture through a fritted funnel (under inert gas if possible, though the Bpin

product is relatively stable) to remove ammonium salts.

Concentrate the filtrate under reduced pressure.

Purification: The residue can be purified by flash chromatography (Silica gel,

Hexanes/EtOAc) or recrystallization.
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Result:

Yields are typically high (>80%).

Characterize via

NMR (shift ~30-35 ppm for Bpin).

Critical Handling & Safety Data
Parameter Specification

Physical State Colorless liquid (mp -93°C, bp 65°C).

Stability
Pyrophoric potential. Decomposes at ambient

temp over time. Store at -80°C.

Incompatibilities
Water, Alcohols, Oxygen, Strong Lewis Bases

(unless intended for quenching).

PPE Requirements
Flame-resistant lab coat, butyl rubber gloves,

face shield. Work in fume hood/glovebox.

Spill Response
Do not use water. Cover with dry sand or Class

D extinguisher.

Troubleshooting Tip: If the

has turned yellow or deposited a solid, it has likely decomposed to tetraboron tetrachloride (

) or other sub-halides. Distill under vacuum before use for critical applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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